Cas no 16174-47-3 (Phenol,4,4'-(2-ethyl-1-butenylidene)bis-)

• Product Name: Phenol,4,4'-(2-ethyl-1-butenylidene)bis-
• CAS No: 16174-47-3
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 214403
• PubChem ID: 226968
• Update Time: 2025-04-19

Phenol,4,4'-(2-ethyl-1-butenylidene)bis- Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-(2-ethyl-1-butenylidene)bis-
• 4-[2-ethyl-1-(4-hydroxyphenyl)but-1-enyl]phenol
• 1,1-bis(4-hydroxyphenyl)-2-ethylbut-1-ene
• 1,1-Bis(p-hydroxyphenyl)-2-ethyl-1-buten
• 2-Aethyl-1,1-bis-(4-hydroxy-phenyl)-but-1-en
• 2-ethyl-1,1-bis-(4-hydroxy-phenyl)-but-1-ene
• 2-Ethyl-1,1-bis-(4-hydroxy-phenyl)-buten-(1)
• 3-(4.4'-Dihydroxy-benzhydryliden)-pentan
• 4,4'-(2-Ethyl-1-butenylidene)diphenol
• AC1L5F5I
• AC1Q7B15
• AR-1F7408
• C15168
• CTK4D0949
• NSC17958
• NSC-17958
• Q27148815
• DTXSID80280702
• CHEBI:79686
• SCHEMBL23266921
• 16174-47-3
• 1,1-Bis(4-hydroxyphenyl)-2-ethyl-1-butene

• Inchi： 1S/C18H20O2/c1-3-13(4-2)18(14-5-9-16(19)10-6-14)15-7-11-17(20)12-8-15/h5-12,19-20H,3-4H2,1-2H3
• InChI Key： AWIVCGHUJHEQNV-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)/C(/C1C=CC(=CC=1)O)=C(/CC)\CC

Computed Properties

• Exact Mass: 268.1464
• Monoisotopic Mass: 268.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• LogP: 4.71970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes